Cas no 114685-04-0 (5H-Pyrrolo[3,2-d]pyrimidine-2,4-diamine,N2,N4-diphenyl-)

• Product Name: 5H-Pyrrolo[3,2-d]pyrimidine-2,4-diamine,N2,N4-diphenyl-
• CAS No: 114685-04-0
• MF: C₁₈H₁₅N₅
• MW: 301.345202684402
• CID: 149587
• PubChem ID: 5748927
• Update Time: 2025-04-19

5H-Pyrrolo[3,2-d]pyrimidine-2,4-diamine,N2,N4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,2-d]pyrimidine-2,4-diamine,N2,N4-diphenyl-
• 2-N,4-N-diphenyl-5H-pyrrolo[3,2-d]pyrimidine-2,4-diamine
• 114685-04-0
• DTXSID90150821
• N,N'-Diphenyl-5H-pyrrolo(3,2-d)pyrimidine-2,4-diamine
• BRN 5762299
• SCHEMBL2231249
• 5H-Pyrrolo(3,2-d)pyrimidine-2,4-diamine, N,N'-diphenyl-

• Inchi： 1S/C18H15N5/c1-3-7-13(8-4-1)20-17-16-15(11-12-19-16)22-18(23-17)21-14-9-5-2-6-10-14/h1-12,19H,(H2,20,21,22,23)
• InChI Key： NGYSOAYQOLKCBD-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1C(=NC(NC1C=CC=CC=1)=N2)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.12512
• Monoisotopic Mass: 301.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 62.73